Methyl 1,2-dihydroacenaphthylene-5-carboxylate
Overview
Description
“Methyl 1,2-dihydroacenaphthylene-5-carboxylate” is an organic compound with the molecular formula C14H12O2 . It has a molecular weight of 212.24g/mol. This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “Methyl 1,2-dihydroacenaphthylene-5-carboxylate” is characterized by a carboxylate group attached to a 1,2-dihydroacenaphthylene moiety . The exact structure and bond lengths couldn’t be found in the available resources.Physical And Chemical Properties Analysis
“Methyl 1,2-dihydroacenaphthylene-5-carboxylate” is characterized by its molecular formula C14H12O2 and a molecular weight of 212.24g/mol. Other specific physical and chemical properties are not available in the current resources .Scientific Research Applications
1. Environmental Implications and Reaction Products
Methyl 1,2-dihydroacenaphthylene-5-carboxylate is relevant in the context of environmental science, particularly concerning the reactions of organic pollutants. For instance, acenaphthylene, a related compound, when ozonated in different solvents, produces various products including methyl 8-formyl-1-naphthoate and 1,2-epoxy acenaphthylene, indicating potential pathways for environmental degradation of polycyclic aromatic hydrocarbons (Chen, Junk, & Svec, 1979).
2. Electrochemical Synthesis Applications
The compound has been explored in the field of electrochemistry, particularly in the synthesis of carboxylic derivatives of acenaphthylene. The electrochemical carboxylation process of acenaphthylene, leading to derivatives like trans-acenaphthene-1,2-dicarboxylic acid, highlights its utility in synthetic chemistry applications (Gambino, Filardo, & Silvestri, 1982).
3. Synthetic Chemistry and Molecular Studies
In synthetic chemistry, the compound serves as a building block for more complex molecules. For instance, studies have shown its use in synthesizing derivatives like 5-substituted-4,5-dihydro-1,2,4-triazin-6-ones (Taylor & Macor, 1985). Additionally, research on related molecules, such as 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, offers insights into the structural and spectral properties of these compounds (Viveka et al., 2016).
4. Implications in Photochemistry
The compound's derivatives have also been studied in photochemistry. For example, research on the photolysis of related compounds like 3-methyl- and 4-methyl-1,2-dihydronaphthalene in solution provides insights into the photochemical behavior of these types of compounds (Duguid & Morrison, 1991).
Safety and Hazards
properties
IUPAC Name |
methyl 1,2-dihydroacenaphthylene-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2/c1-16-14(15)12-8-7-10-6-5-9-3-2-4-11(12)13(9)10/h2-4,7-8H,5-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKSBXJMIJGEWBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C2CCC3=C2C1=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1,2-dihydroacenaphthylene-5-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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